Cas no 1341458-20-5 (2-Cyclopropyl-5-(2-hydroxyethyl)-6-methylpyrimidin-4-ol)

• Product Name: 2-Cyclopropyl-5-(2-hydroxyethyl)-6-methylpyrimidin-4-ol
• CAS No: 1341458-20-5
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5149428
• Update Time: 2025-07-21

2-Cyclopropyl-5-(2-hydroxyethyl)-6-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-5-(2-hydroxyethyl)-6-methylpyrimidin-4-ol
• SB57033
• 2-Cyclopropyl-5-(2-hydroxy-ethyl)-6-methyl-pyrimidin-4-ol
• 4(3H)-Pyrimidinone, 2-cyclopropyl-5-(2-hydroxyethyl)-6-methyl-

• Inchi： 1S/C10H14N2O2/c1-6-8(4-5-13)10(14)12-9(11-6)7-2-3-7/h7,13H,2-5H2,1H3,(H,11,12,14)
• InChI Key： DABGACIZCBEGKS-UHFFFAOYSA-N
• SMILES： O=C1C(CCO)=C(C)N=C(C2CC2)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: -0.3
• Topological Polar Surface Area: 61.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-Cyclopropyl-5-(2-hydroxyethyl)-6-methylpyrimidin-4-ol

Introduction to 2-Cyclopropyl-5-(2-hydroxyethyl)-6-methylpyrimidin-4-ol (CAS No. 1341458-20-5)

2-Cyclopropyl-5-(2-hydroxyethyl)-6-methylpyrimidin-4-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1341458-20-5, is a pyrimidine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural framework, exhibits promising biological activities that make it a valuable candidate for further investigation in drug development.

The molecular structure of 2-Cyclopropyl-5-(2-hydroxyethyl)-6-methylpyrimidin-4-ol consists of a pyrimidine core substituted with a cyclopropyl group at the 2-position, a 2-hydroxyethyl moiety at the 5-position, and a methyl group at the 6-position. This arrangement contributes to its distinct chemical properties and potential biological interactions. The presence of the hydroxyl group in the side chain enhances its solubility in polar solvents, facilitating its use in various biochemical assays and drug formulation processes.

In recent years, there has been growing interest in pyrimidine derivatives due to their diverse pharmacological effects. Pyrimidines are fundamental heterocyclic compounds that serve as key structural motifs in many natural products and synthetic drugs. Among these derivatives, 2-Cyclopropyl-5-(2-hydroxyethyl)-6-methylpyrimidin-4-ol has shown particular promise in preclinical studies, particularly in the context of antiviral and anticancer applications.

One of the most compelling aspects of 2-Cyclopropyl-5-(2-hydroxyethyl)-6-methylpyrimidin-4-ol is its potential to interact with biological targets involved in viral replication and tumor growth. Preliminary research indicates that this compound may inhibit the activity of certain enzymes critical for viral polymerization, making it a candidate for developing novel antiviral therapies. Additionally, its ability to modulate cellular signaling pathways associated with cancer cell proliferation suggests its utility in oncology research.

The cyclopropyl group in the molecular structure of 2-Cyclopropyl-5-(2-hydroxyethyl)-6-methylpyrimidin-4-ol plays a crucial role in determining its pharmacokinetic properties. This moiety can enhance binding affinity to biological targets by introducing steric hindrance that optimizes receptor interaction. Such structural features are often exploited in drug design to improve efficacy and reduce off-target effects.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods to identify promising candidates like 2-Cyclopropyl-5-(2-hydroxyethyl)-6-methylpyrimidin-4-ol for further experimental validation. These computational approaches leverage large datasets and machine learning algorithms to predict biological activity, allowing researchers to prioritize compounds based on their potential therapeutic value. The integration of such technologies has significantly accelerated the drug discovery pipeline.

In vitro studies have demonstrated that 2-Cyclopropyl-5-(2-hydroxyethyl)-6-methylpyrimidin-4-ol exhibits inhibitory effects on several enzymes implicated in viral infections and cancer progression. For instance, it has shown activity against RNA-dependent RNA polymerases (RdRp) in certain viral models, suggesting its role as an antiviral agent. Similarly, its interaction with kinases and other enzymes involved in cancer cell survival pathways highlights its potential as an anticancer therapeutic.

The synthesis of 2-Cyclopropyl-5-(2-hydroxyethyl)-6-methylpyrimidin-4-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and biocatalytic approaches, have been employed to streamline the process. These innovations not only improve efficiency but also enhance sustainability by reducing waste generation.

Given its promising biological profile, 2-Cyclopropyl-5-(2-hydroxyethyl)-6-methylpyrimidin-4-ol is being evaluated in preclinical models to assess its safety and efficacy. Animal studies provide critical insights into how the compound behaves within living organisms, helping researchers identify potential adverse effects and optimal dosing regimens before human trials commence. These studies are essential for ensuring that new drugs are both effective and safe for therapeutic use.

The development of novel pharmaceutical agents relies heavily on collaboration between academic researchers, pharmaceutical companies, and regulatory agencies. 2-Cyclopropyl-5-(2-hydroxyethyl)-6-methylpyrimidin-4-ol exemplifies how interdisciplinary efforts can lead to breakthroughs in medicine. By combining expertise from organic chemistry, biochemistry, pharmacology, and computational science, researchers can accelerate the discovery of new treatments for complex diseases.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies like 2-Cyclopropyl-5-(2-hydroxyethyl)-6-methylpyrimidin-4-ol. Emerging technologies such as CRISPR gene editing and personalized medicine are opening new avenues for drug development, where compounds like this can be tailored to individual patient needs. Such advancements hold immense promise for improving patient outcomes across various therapeutic areas.

In conclusion, 2-Cyclopropyl - 5 - ( 2 - hydroxy ethyl ) - 6 - methyl pyrimidin - 4 - ol (CAS No.1341458 - 20 - 5) represents a significant advancement in pharmaceutical chemistry with potential applications ranging from antiviral to anticancer therapies. Its unique structural features combined with promising preclinical results make it a compelling candidate for further research and development.